Cas no 1804434-63-6 (Ethyl 4-(fluoromethyl)-2-iodo-6-(trifluoromethoxy)pyridine-3-acetate)

• Product Name: Ethyl 4-(fluoromethyl)-2-iodo-6-(trifluoromethoxy)pyridine-3-acetate
• CAS No: 1804434-63-6
• MF: C₁₁H₁₀F₄INO₃
• MW: 407.100089550018
• CID: 4839209
• Update Time: 2025-06-08

Ethyl 4-(fluoromethyl)-2-iodo-6-(trifluoromethoxy)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(fluoromethyl)-2-iodo-6-(trifluoromethoxy)pyridine-3-acetate

• Inchi： 1S/C11H10F4INO3/c1-2-19-9(18)4-7-6(5-12)3-8(17-10(7)16)20-11(13,14)15/h3H,2,4-5H2,1H3
• InChI Key： IABNHLHEAUWAGX-UHFFFAOYSA-N
• SMILES： IC1C(CC(=O)OCC)=C(CF)C=C(N=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 329
• XLogP3: 3.4
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 4-(fluoromethyl)-2-iodo-6-(trifluoromethoxy)pyridine-3-acetate

Ethyl 4-(fluoromethyl)-2-iodo-6-(trifluoromethoxy)pyridine-3-acetate: A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 4-(fluoromethyl)-2-iodo-6-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1804434-63-6) is a highly versatile and significant compound in the realm of pharmaceutical chemistry. Its unique structural features, characterized by the presence of both fluoromethyl and trifluoromethoxy substituents, make it an invaluable intermediate in the synthesis of a wide array of bioactive molecules. This compound has garnered considerable attention in recent years due to its role in the development of novel therapeutic agents targeting various diseases, including cancer and inflammatory disorders.

The< strong>Ethyl 4-(fluoromethyl)-2-iodo-6-(trifluoromethoxy)pyridine-3-acetate molecule exhibits a pyridine core, which is a fundamental scaffold in medicinal chemistry. The pyridine ring is known for its ability to interact with biological targets such as enzymes and receptors, making it an ideal building block for drug design. Thefluoromethyl group enhances the lipophilicity and metabolic stability of the compound, while thetrifluoromethoxy group contributes to its binding affinity and selectivity. These structural attributes have been strategically leveraged in the synthesis of small-molecule inhibitors and modulators.

In recent years, there has been a surge in research focusing on the development of kinase inhibitors, particularly those targeting tyrosine kinases, which play a crucial role in cell signaling pathways associated with cancer. The< strong>Ethyl 4-(fluoromethyl)-2-iodo-6-(trifluoromethoxy)pyridine-3-acetate has been utilized as a key intermediate in the synthesis of novel kinase inhibitors. For instance, studies have demonstrated its utility in constructing analogs of< strong>azaspirane-derived compounds, which have shown promising activity against certain kinases. The< i>fluoromethyl andtrifluoromethoxy groups are particularly important in modulating the pharmacokinetic properties of these inhibitors, enhancing their efficacy and reducing off-target effects.

The pharmaceutical industry has also explored the use of< strong>Ethyl 4-(fluoromethyl)-2-iodo-6-(trifluoromethoxy)pyridine-3-acetate in the development of anti-inflammatory agents. The pyridine scaffold is frequently employed in designing molecules that interact with cyclooxygenase (COX) enzymes, which are central to the inflammatory response. Researchers have modified the< strong>Ethyl 4-(fluoromethyl)-2-iodo-6-(trifluoromethoxy)pyridine-3-acetate structure to develop selective COX-2 inhibitors with improved pharmacological profiles. The presence of both< i>fluoromethyl andtrifluoromethoxy groups helps in fine-tuning the binding interactions with COX enzymes, leading to more potent and selective anti-inflammatory effects.

Beyond its applications in oncology and inflammation research, Ethyl 4-(fluoromethyl)-2-iodo-6-(trifluoromethoxy)pyridine-3-acetate has found utility in other therapeutic areas as well. For instance, it has been employed in the synthesis of antiviral agents targeting RNA viruses. The pyridine core provides a stable framework for further derivatization, allowing chemists to introduce functional groups that enhance viral replication inhibition. The< i>fluoromethyl andtrifluoromethoxy substituents contribute to the overall potency and selectivity of these antiviral compounds by improving their interaction with viral enzymes.

The synthesis of< strong>Ethyl 4-(fluoromethyl)-2-iodo-6-(trifluoromethoxy)pyridine-3-acetate involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps typically include halogenation reactions to introduce theiodo substituent at the 2-position of the pyridine ring, followed by nucleophilic substitution reactions to incorporate thefluoromethylandtrifluoromethoxygroups at specific positions. These reactions are often catalyzed by transition metals or organometallic reagents, which facilitate high-yielding transformations under mild conditions.

The< strong>Ethyl 4-(fluoromethyl)-2-iodo-6-(trifluoromethoxy)pyridine-3-acetate< i>CAS No.1804434-63-6 < strong>, characterized by its precise molecular structure and functional groups, represents a cornerstone in pharmaceutical synthesis. Its versatility as an intermediate has enabled researchers to develop innovative therapeutic agents with enhanced efficacy and reduced side effects. As our understanding of disease mechanisms continues to evolve, compounds like Ethyl 4-(fluoromethyl)-2-iodo-6-(trifluoromethoxy)pyridine-3-acetate will undoubtedly play an increasingly pivotal role in shaping future treatments.